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Compound of Interest

Compound Name: APIEZON GREASE L

Cat. No.: B1171838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility

characteristics of Apiezon L grease in a variety of common laboratory solvents. Apiezon L is a

hydrocarbon-based, silicone- and halogen-free ultra-high vacuum grease renowned for its

extremely low vapor pressure and excellent lubricating properties.[1][2][3] Understanding its

solubility is critical for its effective application, removal, and for preventing contamination in

sensitive analytical systems.

Solubility Profile of Apiezon L Grease
Apiezon L grease, being a non-polar hydrocarbon mixture, exhibits distinct solubility behaviors

based on the principle of "like dissolves like." It is readily soluble in non-polar solvents such as

aromatic and chlorinated hydrocarbons but is largely insoluble in polar solvents like alcohols,

ketones, and water.[1][4]

Solvents for Dissolution and Cleaning
For applications requiring the dissolution of Apiezon L grease, or for its complete removal from

surfaces, the following solvents are recommended:

Aromatic Hydrocarbons: Toluene and xylene are effective solvents for Apiezon L grease.[1]

[5]

Chlorinated Hydrocarbons: These are also suitable for dissolving the grease.
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Aliphatic Hydrocarbons: Hexane is a viable solvent.[6][7]

Terpenes: For a more environmentally friendly option, d-limonene, a citrus peel extract, is

also effective.[1][2][5][6]

Removal of Apiezon L grease from surfaces is best achieved by first wiping off the excess with

a clean, lint-free cloth, followed by washing with one of the recommended hydrocarbon

solvents.[1][5]

Incompatible Solvents
Apiezon L grease is not soluble in the following classes of polar solvents:

Alcohols: Such as ethanol and isopropyl alcohol (IPA).[1][5]

Ketones: Including acetone and methyl ethyl ketone (MEK).[1][5]

Water: The grease is insoluble in water.[4][8]

Quantitative Solubility Data
The following tables summarize the available quantitative data on the solubility of Apiezon L

grease in various solvents.

Table 1: Solubility in Organic Solvents
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Solvent
Concentration
(w/w)

Temperature Observations

Hexane 11% Room Temperature Soluble.[6][7]

11% 50°C
The solution becomes

cloudy.[6][7]

d-limonene 11% Room Temperature Forms a gel.[6][7][9]

11% 50°C
The solution becomes

clear.[6][7][9]

Toluene Not specified 50°C

Behaves similarly to

d-limonene but

remains slightly

cloudy.[6][7][9]

Table 2: Solubility in Ethanol at Various Temperatures

Temperature Solubility (%)

20°C 0.003%[10][11][12][13][14]

60°C 0.005%[10][11][12][13][14]

100°C 0.011%[10][11][12][13][14]

150°C 0.011%[10][11][12][13][14]

Experimental Protocol for Solubility Determination
While specific experimental protocols from the manufacturer are not publicly available, a

general gravimetric method for determining the solubility of a semi-solid grease like Apiezon L

in a given solvent can be outlined as follows. This protocol is based on standard laboratory

practices for solubility testing.

Objective: To determine the mass of Apiezon L grease that can be dissolved in a specific

volume of solvent at a controlled temperature.
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Materials:

Apiezon L grease

Selected solvent

Analytical balance (accurate to ±0.0001 g)

Temperature-controlled shaker or water bath

Beakers or flasks

Volumetric flasks and pipettes

Filter paper or membrane filter (solvent-compatible, with a pore size sufficient to retain

undissolved particles)

Drying oven

Procedure:

Preparation: A stock solution of Apiezon L grease in the test solvent is prepared by dissolving

a known mass of grease in a known volume of the solvent.

Equilibration: A series of dilutions are prepared from the stock solution. These are placed in a

temperature-controlled shaker or water bath and agitated for a set period (e.g., 24 hours) to

ensure equilibrium is reached.

Filtration: The solutions are then filtered to remove any undissolved grease.

Solvent Evaporation: A known volume of the clear filtrate is transferred to a pre-weighed

beaker. The solvent is then evaporated under controlled conditions (e.g., in a drying oven at

a temperature below the boiling point of the solvent and the melting point of the grease) until

a constant weight is achieved.

Gravimetric Analysis: The beaker is re-weighed, and the mass of the dissolved grease is

determined by subtracting the initial weight of the beaker.
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Calculation: The solubility is then calculated in terms of mass per volume (e.g., g/100 mL) or

as a weight/weight percentage.

1. Preparation of Supersaturated Mixture
(Known mass of Apiezon L + known volume of solvent)

2. Equilibration
(Agitate at constant temperature for 24h)

3. Separation of Undissolved Grease
(Centrifugation or Filtration)

4. Sample Collection
(Take a known volume of the clear supernatant/filtrate)

5. Solvent Evaporation
(Evaporate solvent from the sample in a pre-weighed dish)

6. Final Weighing
(Weigh the dish with the grease residue)

7. Calculation of Solubility
(Mass of residue / Volume of sample)

Click to download full resolution via product page

Caption: General workflow for gravimetric solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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